METHYL 4-[2-(PHTHALAZIN-1-YLSULFANYL)ACETAMIDO]BENZOATE

• IUPAC Name: methyl 4-[(2-phthalazin-1-ylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C18H15N3O3S/c1-24-18(23)12-6-8-14(9-7-12)20-16(22)11-25-17-15-5-3-2-4-13(15)10-19-21-17/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: MYZAZKVZPXCBDK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=CC3=CC=CC=C32
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

Methyl 4-{[(1-phthalazinylthio)acetyl]amino}benzoate is an organic compound that features a phthalazinylthio group attached to a benzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL 4-[2-(PHTHALAZIN-1-YLSULFANYL)ACETAMIDO]BENZOATE typically involves the reaction of 1-phthalazinylthiol with methyl 4-aminobenzoate in the presence of an acetylating agent. The reaction conditions often include the use of a solvent such as dichloromethane or ethanol, and the reaction is carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the pure compound .

Chemical Reactions Analysis

Types of Reactions

Methyl 4-{[(1-phthalazinylthio)acetyl]amino}benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, with reagents such as bromine or nitric acid.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Bromine in the presence of a catalyst like iron(III) bromide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of brominated or nitrated derivatives.

Scientific Research Applications

Methyl 4-{[(1-phthalazinylthio)acetyl]amino}benzoate has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and coatings.

Mechanism of Action

The mechanism of action of METHYL 4-[2-(PHTHALAZIN-1-YLSULFANYL)ACETAMIDO]BENZOATE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

• Methyl 4-aminobenzoate
• Methyl 4-{[(1-benzothiazolylthio)acetyl]amino}benzoate
• Methyl 4-{[(1-benzimidazolylthio)acetyl]amino}benzoate

Uniqueness

Methyl 4-{[(1-phthalazinylthio)acetyl]amino}benzoate is unique due to the presence of the phthalazinylthio group, which imparts distinct chemical and biological properties. This structural feature differentiates it from other similar compounds and contributes to its specific applications and reactivity .